rac Deoxy-O-desmethyl Venlafaxine-d6

Specification

• CAS No.: 1346600-06-3
• Molecular Formula: C16H25NO
• Molecular Weight: 253.419
• IUPAC Name: 4-[2-[bis(trideuteriomethyl)amino]-1-cyclohexylethyl]phenol
• Standard InChI: InChI=1S/C16H25NO/c1-17(2)12-16(13-6-4-3-5-7-13)14-8-10-15(18)11-9-14/h8-11,13,16,18H,3-7,12H2,1-2H3/i1D3,2D3
• Standard InChI Key: BKCFZQQZVCEESN-WFGJKAKNSA-N
• SMILES: CN(C)CC(C1CCCCC1)C2=CC=C(C=C2)O

Introduction

Chemical Identity and Properties

Basic Identity Information

Rac Deoxy-O-desmethyl Venlafaxine-d6 is precisely characterized by several key identifiers that establish its unique chemical identity within pharmaceutical analytical standards.

Table 1: Chemical Identity of Rac Deoxy-O-desmethyl Venlafaxine-d6

Parameter	Information
CAS Number	1346600-06-3
Molecular Formula	C16H19D6NO
Molecular Weight	253.41 g/mol
SMILES Notation	[2H]C([2H])([2H])N(CC(c1ccc(cc1)O)C2CCCCC2)C([2H])([2H])[2H]
InChI	InChI=1S/C16H25NO/c1-17(2)12-16(13-6-4-3-5-7-13)14-8-10-15(18)11-9-14/h8-11,13,16,18H,3-7,12H2,1-2H3/i1D3,2D3
InChIKey	BKCFZQQZVCEESN-WFGJKAKNSA-N

The SMILES notation and InChI provide a standardized representation of the molecular structure, allowing for accurate digital processing and exchange of chemical information.

Physical Properties

The compound exhibits specific physical characteristics that influence its handling and application in laboratory settings.

Table 2: Physical and Chemical Properties

Property	Value
Physical State	Powder
Flash Point	161.6±21.8 °C
Boiling Point	365.2±25.0 °C at 760 mmHg
Polarizability	30.3±0.5 10^-24 cm³
Density	1.0±0.1 g/cm³
Vapor Pressure	0.0±0.9 mmHg at 25°C
Solubility	Soluble in chloroform, dichloromethane, DMSO
Purity	Typically ≥98%

These physical properties are crucial for proper handling, storage, and application in analytical procedures.

Relationship to Venlafaxine and Its Metabolites

Venlafaxine Background

Venlafaxine is a serotonin-norepinephrine reuptake inhibitor (SNRI) antidepressant medication used primarily for the treatment of depression, general anxiety disorder, social phobia, and panic disorder. Chemically, venlafaxine is designated as (RS)-1-[2-(dimethylamino)-1-(4-methoxyphenyl)ethyl]cyclohexanol and belongs to a structurally novel class of antidepressants, distinct from tricyclic, tetracyclic, and other antidepressant compounds.

The antidepressant action of venlafaxine is linked to its potentiation of neurotransmitter activity in the central nervous system, specifically through inhibition of serotonin and norepinephrine reuptake. Venlafaxine is administered as a racemic mixture, with both R-(−) and S-(+) enantiomers contributing to its therapeutic effects, though with different potencies for different neurotransmitter systems.

Metabolism and O-desmethylvenlafaxine

The metabolism of venlafaxine is stereoselective, influenced by CYP2D6 and CYP2C19 enzymes. The CYP2D6 genotype primarily influences the O-demethylation pathway that leads to ODV formation, while the CYP2C19 genotype influences the N-demethylation pathway. This stereoselectivity results in different ratios of metabolites depending on individual genetic variations, with CYP2D6 favoring the R-enantiomer and CYP2C19 favoring the S-enantiomer of venlafaxine.

Position of Rac Deoxy-O-desmethyl Venlafaxine-d6

Rac Deoxy-O-desmethyl Venlafaxine-d6 is structurally related to O-desmethylvenlafaxine but lacks an oxygen atom ("deoxy") and contains six deuterium atoms replacing hydrogen atoms in the dimethylamine moiety. It is classified as a labelled impurity of O-desmethylvenlafaxine, indicating its importance in quality control and analytical procedures.

The chemical structure can be described as 4-[1-Cyclohexyl-2-[(dimethyl-d6)amino]ethyl]phenol, highlighting its relationship to the parent compounds while emphasizing the deuterium labeling.

Analytical Applications

Role in Mass Spectrometry

Rac Deoxy-O-desmethyl Venlafaxine-d6 serves as a crucial internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification of venlafaxine and its metabolites in biological samples. The deuterium labeling provides a predictable mass shift in mass spectrometry, allowing for accurate identification and quantification of the non-deuterated analogs.

In multiple-reaction monitoring (MRM) LC-MS/MS methods, the deuterated compounds enable precise correction for matrix effects and variations in sample preparation, enhancing the reliability of the analytical results. The compound's stable isotope labeling makes it ideal for these applications, as it behaves nearly identically to the non-deuterated analog in chromatographic systems while being easily distinguished in mass spectra.

Pharmaceutical Quality Control

Parameter	Recommendation
Short-term Storage (1-2 weeks)	-4°C
Long-term Storage (1-2 years)	-20°C
Protection Requirements	Protect from air and light
Packaging	Refrigerate or freeze
Safety Considerations	Wear protective glasses, clothing, masks, and gloves
Waste Disposal	Store waste separately and process through professional biological waste treatment

Related Deuterated Compounds

Several related deuterated compounds are used as internal standards in venlafaxine analysis, including:

Table 4: Related Deuterated Venlafaxine Compounds

Compound Name	Molecular Formula	Molecular Weight	CAS Number	Application
Venlafaxine-d6 Hydrochloride	C17H22D6ClNO2	319.9	Not specified	Internal standard for venlafaxine analysis
Rac Dehydro-O-desmethyl Venlafaxine-d6	C16H17D6NO	251.4	1346598-00-2	Reference standard
O-Desmethyl Venlafaxine-d6	C16H19D6NO2	269.41	1062605-69-9	Internal standard for O-desmethylvenlafaxine analysis
O-Desmethyl Venlafaxine-d6 Succinate Hydrate	C20H27D6NO7	405.52	386750-22-7	Reference standard for succinate salt form

These compounds provide a comprehensive toolkit for the analysis of venlafaxine and its metabolites in various pharmaceutical and clinical settings.

Rac Deoxy-O-desmethyl Venlafaxine-d6 represents an important deuterium-labeled compound in the field of pharmaceutical analysis, particularly for the study and quality control of venlafaxine and its metabolites. Its specific chemical properties, including the deuterium labeling pattern, make it valuable as a reference standard and internal standard in analytical methods.